ethyl 4-{[4-(trifluoromethyl)benzoyl]amino}benzoate

• IUPAC Name: ethyl 4-[[4-(trifluoromethyl)benzoyl]amino]benzoate
• InChI: InChI=1S/C17H14F3NO3/c1-2-24-16(23)12-5-9-14(10-6-12)21-15(22)11-3-7-13(8-4-11)17(18,19)20/h3-10H,2H2,1H3,(H,21,22)
• InChI Key: IUDAMXRXVKGJIC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)C(F)(F)F
• Molecular Formula: C17H14F3NO3
• Molecular Weight: 337.29 g/mol

Description

Ethyl 4-{[4-(trifluoromethyl)benzoyl]amino}benzoate, also known as TFMB-Et, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound has a unique structure that makes it an attractive candidate for use in biological and pharmaceutical research.

Mechanism of Action

The mechanism of action of ethyl 4-{[4-(trifluoromethyl)benzoyl]amino}benzoate is not fully understood. However, it has been suggested that this compound may act as an inhibitor of certain enzymes and proteins that are involved in disease processes. This inhibition may lead to the suppression of disease symptoms and the promotion of healing.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth of cancer cells and reduce inflammation. Additionally, this compound has been found to have antioxidant properties, which may help to protect cells from damage caused by oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of ethyl 4-{[4-(trifluoromethyl)benzoyl]amino}benzoate is its unique structure, which makes it an attractive candidate for use in biological and pharmaceutical research. Additionally, this compound is relatively easy to synthesize, which makes it a cost-effective option for laboratory experiments. However, one of the limitations of this compound is that its mechanism of action is not fully understood, which may make it difficult to optimize its use in certain applications.

Future Directions

There are several future directions for the use of ethyl 4-{[4-(trifluoromethyl)benzoyl]amino}benzoate in scientific research. One potential direction is the development of this compound as a drug candidate for the treatment of cancer and other diseases. Additionally, this compound may have potential as a tool for studying the mechanisms of disease and drug action. Finally, further research is needed to fully understand the mechanism of action of this compound and to optimize its use in various applications.

Synthesis Methods

Ethyl 4-{[4-(trifluoromethyl)benzoyl]amino}benzoate can be synthesized through a multi-step process that involves the reaction of 4-trifluoromethylbenzoic acid with thionyl chloride to form 4-trifluoromethylbenzoyl chloride. The resulting compound is then reacted with 4-aminobenzoic acid in the presence of triethylamine to produce this compound.

Scientific Research Applications

Ethyl 4-{[4-(trifluoromethyl)benzoyl]amino}benzoate has been used in various scientific research applications due to its unique properties. One of the most significant applications of this compound is in the field of medicinal chemistry. This compound has been found to have potential as a drug candidate for the treatment of various diseases, including cancer, inflammation, and infectious diseases.